Cas no 81267-11-0 (4H-1-Benzopyran-4-one,7-(acetyloxy)-3-[4-(acetyloxy)phenyl]-2,3-dihydro-)

• Product name: 4H-1-Benzopyran-4-one,7-(acetyloxy)-3-[4-(acetyloxy)phenyl]-2,3-dihydro-
• CAS No: 81267-11-0
• MF: C₁₉H₁₆O₆
• MW: 340.326745986938
• CID: 708038
• PubChem ID: 9862762

4H-1-Benzopyran-4-one,7-(acetyloxy)-3-[4-(acetyloxy)phenyl]-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,7-(acetyloxy)-3-[4-(acetyloxy)phenyl]-2,3-dihydro-
• [4-(7-acetyloxy-4-oxo-2,3-dihydrochromen-3-yl)phenyl] acetate
• 4',7-DIHYDROXYISOFLAVAN-4-ONE DIACETATE
• DIHYDRODAIDZEIN DIACETATE
• 4',7-diacetoxydihydrodaidzein
• 4',7-diacetoxyisoflavan-4-one
• 4',7-Diacetoxy-isoflavanon
• 7-acetoxy-3-(4-acetoxy-phenyl)-chroman-4-one
• SCHEMBL242978
• FT-0752410
• 4',7-diacetoxyisoflavanone
• 81267-11-0
• DTXSID70432051
• ZTHHHLXSEUUASE-UHFFFAOYSA-N

• Inchi： InChI=1S/C19H16O6/c1-11(20)24-14-5-3-13(4-6-14)17-10-23-18-9-15(25-12(2)21)7-8-16(18)19(17)22/h3-9,17H,10H2,1-2H3
• InChI Key： ZTHHHLXSEUUASE-UHFFFAOYSA-N
• SMILES： CC(=O)OC1=CC=C(C=C1)C2COC3=C(C2=O)C=CC(=C3)OC(=O)C

Computed Properties

• Exact Mass: 340.09500
• Monoisotopic Mass: 340.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.293
• Boiling Point: 522.844°C at 760 mmHg
• Flash Point: 231.534°C
• Refractive Index: 1.577
• PSA: 78.90000
• LogP: 2.89610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavans Isoflavanones